Cas no 1849-55-4 (3-hydroxypyridine-2-carbaldehyde)
3-Hydroxypyridine-2-carbaldehyde is a heterocyclic organic compound featuring both hydroxyl and aldehyde functional groups on a pyridine scaffold. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive aldehyde group enables condensation and nucleophilic addition reactions, while the hydroxyl group offers additional sites for derivatization. The compound is valued for its role in constructing complex heterocyclic frameworks, such as those found in bioactive molecules. Its stability under standard conditions and compatibility with common organic solvents further enhance its utility in multistep synthetic routes. Careful handling is advised due to potential sensitivity to air and moisture.
1849-55-4 structure
Product Name:3-hydroxypyridine-2-carbaldehyde
CAS No:1849-55-4
MF:C6H5NO2
MW:123.109401464462
MDL:MFCD06245505
CID:42084
PubChem ID:2737332
Update Time:2025-06-06
3-hydroxypyridine-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxypyridine-2-carboxaldehyde
- 2-Formyl-3-hydroxypyridine
- 3-hydroxypicolinaldehyde
- 3-hydroxypyridine-2-carbaldehyde
- 3-hydroxy-2-pyridinecarbaldehyde
- 3-hydroxy-2-pyridinecarboxaldehyde
- 3-hydroxypyridin-2-carboxaldehyde
- 3-hydroxy-pyridine-2-carbaldehyde
- F1957-0037
- formyl-3-hydroxypyridine
- IFLAB-BB F1957-0037
- 2-Pyridinecarboxaldehyde, 3-hydroxy-
- 3-Hydroxypicolinaldehyde, 2-Formyl-3-hydroxypyridine
- PubChem12415
- 3-Hydroxypyridin-2-aldehyd
- 3-hydroxy-2-pyridine aldehyde
- Jsp003790
- ICDSWZBXIZCMHR-UHFFFAOYSA-N
- 3-hydroxy-2-pyridine carbaldehyde
- 3-hydroxy pyridine 2-carboxaldehyde
- BCP27103
- SY019646
- FT-0633880
- Z1201623419
- SCHEMBL2082592
- AMY31181
- AC-1518
- P10349
- A4092
- PB12355
- J-011854
- 1849-55-4
- EN300-113454
- CS-W004442
- 3-Hydroxy-2-pyridinecarbaldehyde, AldrichCPR
- MFCD06245505
- DTXSID30371997
- PS-3045
- AKOS000275385
- DB-006467
- pyridine, 2-formyl-3-hydroxy-
- H60046
- 674-305-8
-
- MDL： MFCD06245505
- Inchi： 1S/C6H5NO2/c8-4-5-6(9)2-1-3-7-5/h1-4,9H
- InChI Key： ICDSWZBXIZCMHR-UHFFFAOYSA-N
- SMILES： OC1=CC=CN=C1C=O
Computed Properties
- Exact Mass: 123.03200
- Monoisotopic Mass: 123.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 0.8
Experimental Properties
- Density: 1.327
- Melting Point: 80-82°C (subl.)
- Boiling Point: 292.3°C at 760 mmHg
- Flash Point: 130.6°C
- Refractive Index: 1.629
- PSA: 50.19000
- LogP: 0.59970
3-hydroxypyridine-2-carbaldehyde Security Information
- Hazard Statement： H302-H315-H319-H332-H335
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R36/37/38
3-hydroxypyridine-2-carbaldehyde Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-hydroxypyridine-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023496-250mg |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 98% | 250mg |
￡58.00 | 2022-02-28 | |
| Fluorochem | 023496-1g |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 98% | 1g |
￡110.00 | 2022-02-28 | |
| Fluorochem | 023496-5g |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 98% | 5g |
￡395.00 | 2022-02-28 | |
| Apollo Scientific | OR0151-1g |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 1g |
£68.00 | 2023-09-01 | ||
| Apollo Scientific | OR0151-5g |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 5g |
£319.00 | 2023-09-01 | ||
| TRC | H947160-25mg |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 25mg |
$ 52.00 | 2023-09-07 | ||
| TRC | H947160-50mg |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 50mg |
$ 75.00 | 2023-09-07 | ||
| TRC | H947160-100mg |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 100mg |
$ 115.00 | 2023-09-07 | ||
| TRC | H947160-250mg |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 250mg |
$207.00 | 2023-05-18 | ||
| ChemScence | CS-W004442-1g |
3-Hydroxypyridine-2-carboxaldehyde |
1849-55-4 | 97.49% | 1g |
$105.0 | 2022-04-27 |
3-hydroxypyridine-2-carbaldehyde Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1849-55-4)3-Hydroxypyridine-2-carboxaldehyde
Order Number:sfd9149
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1849-55-4)3-hydroxypyridine-2-carbaldehyde
Order Number:A4092
Stock Status:in Stock
Quantity:25g/10g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:26
Price ($):914.0/366.0/203.0
Email:sales@amadischem.com
3-hydroxypyridine-2-carbaldehyde Related Literature
-
Leo A. Joyce,Edward C. Sherer,Christopher J. Welch Chem. Sci. 2014 5 2855
-
Julien Renou,José Dias,Guillaume Mercey,Tristan Verdelet,Catherine Rousseau,Anne-Julie Gastellier,Mélanie Arboléas,Mélanie Touvrey-Loiodice,Rachid Baati,Ludovic Jean,Florian Nachon,Pierre-Yves Renard RSC Adv. 2016 6 17929
-
Yonnette E. Sim,Ogonna Nwajiobi,Sriram Mahesh,Ryan D. Cohen,Mikhail Y. Reibarkh,Monika Raj Chem. Sci. 2020 11 53
-
J. M. Lopez Fernandez,D. Perez-Bendito,M. Valcarcel Analyst 1978 103 1210
-
Agustin G. Asuero,Daniel Rosales,Manuel M. Rodriguez Analyst 1982 107 1065
1849-55-4 (3-hydroxypyridine-2-carbaldehyde) Related Products
- 1121-25-1(3-Hydroxy-2-methylpyridine)
- 31191-08-9(5-hydroxypyridine-2-carbaldehyde)
- 143509-41-5(2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl-)
- 143509-47-1(3-Hydroxy-4-methylpicolinaldehyde)
- 54764-96-4(3-methoxy-1H-Pyrrole-2-carboxaldehyde)
- 1849-53-2(3-Methoxypyridine-2-carbaldehyde)
- 22187-96-8(5-methoxypyridine-2-carbaldehyde)
- 518306-10-0(3-Hydroxy-2-methyl-4-pyridinecarboxaldehyde)
- 113231-32-6(3-hydroxy-2,6-Pyridinedicarboxaldehyde)
- 66497-42-5(3-hydroxy-6-methylpyridine-2-carbaldehyde)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1849-55-4)3-Hydroxypyridine-2-carboxaldehyde
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:1849-55-4)3-hydroxypyridine-2-carbaldehyde
Purity:99%/99%/99%
Quantity:25g/10g/5g
Price ($):914.0/366.0/203.0